Cas no 949114-22-1 (2-chloro-4-ethynylphenol)

• Product Name: 2-chloro-4-ethynylphenol
• CAS No: 949114-22-1
• MF: C₈H₅ClO
• MW: 152.577701330185
• MDL: MFCD26853890
• CID: 875704
• PubChem ID: 45119098
• Update Time: 2025-06-20

2-chloro-4-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-ethynyl-
• 2-chloro-4-ethynylphenol
• Phenol, 2-chloro-4-ethynyl-

• MDL： MFCD26853890
• Inchi： 1S/C8H5ClO/c1-2-6-3-4-8(10)7(9)5-6/h1,3-5,10H
• InChI Key： FNWXQDJOVCEXGJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C#C)C=C1Cl

Computed Properties

• Exact Mass: 152.003
• Monoisotopic Mass: 152.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on 2-chloro-4-ethynylphenol

Introduction to 2-chloro-4-ethynylphenol (CAS No. 949114-22-1)

2-chloro-4-ethynylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 949114-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phenol derivative family, characterized by the presence of both a chlorine substituent and an ethynyl group on a benzene ring. The unique structural features of 2-chloro-4-ethynylphenol make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chloro and ethynyl functional groups in 2-chloro-4-ethynylphenol contribute to its reactivity and potential applications in medicinal chemistry. The chlorine atom introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the ethynyl group serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. These properties have made 2-chloro-4-ethynylphenol a valuable building block in the construction of complex molecular architectures.

In recent years, there has been growing interest in phenol derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that phenolic compounds exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these derivatives, 2-chloro-4-ethynylphenol has been explored for its potential in modulating various biological pathways. Its structural motif is reminiscent of several known drugs that target specific diseases, suggesting its utility in drug discovery programs.

One of the most compelling aspects of 2-chloro-4-ethynylphenol is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer progression. The ethynyl group allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds with optimized pharmacokinetic profiles.

Moreover, the chloro substituent on 2-chloro-4-ethynylphenol can be selectively modified through transition-metal-catalyzed reactions, such as Buchwald-Hartwig amination or Heck coupling. These transformations expand the compound’s utility in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active agents. The ability to derivatize both functional groups offers chemists a high degree of flexibility in designing novel molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further enhanced the appeal of 2-chloro-4-ethynylphenol as a synthetic intermediate. For example, flow chemistry techniques have been employed to streamline the preparation of this compound and its derivatives under controlled conditions. This approach improves yield and purity while reducing waste generation, aligning with green chemistry principles. Such innovations underscore the compound’s importance in modern drug development pipelines.

The pharmaceutical industry has also shown interest in 2-chloro-4-ethynylphenol for its potential applications in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific neurotransmitter receptors, offering insights into new therapeutic strategies for conditions such as Alzheimer’s disease and Parkinson’s disease. While further research is needed to fully elucidate these mechanisms, the preliminary findings are promising.

In conclusion, 2-chloro-4-ethynylphenol (CAS No. 949114-22-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as a synthetic intermediate has opened new avenues for drug discovery, particularly in developing inhibitors for cancer and neurological diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.